3-(4-ethyl-1H-1,2,3-triazol-1-yl)-4-methylaniline

• IUPAC Name: 3-(4-ethyltriazol-1-yl)-4-methylaniline
• InChI: InChI=1S/C11H14N4/c1-3-10-7-15(14-13-10)11-6-9(12)5-4-8(11)2/h4-7H,3,12H2,1-2H3
• InChI Key: SCFOPNIRUCAQIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN(N=N1)C2=C(C=CC(=C2)N)C
• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol

Description

“3-(4-ethyl-1H-1,2,3-triazol-1-yl)-4-methylaniline” is a chemical compound that belongs to the class of organic compounds known as triazoles. It is characterized by a 1,2,3-triazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of similar 1H-1,2,3-triazole analogs has been reported in the literature. The synthesis typically involves a “Click” chemistry approach and a Suzuki–Miyaura cross-coupling reaction in an aqueous medium. The starting material is usually an ethyl lactate, which undergoes a Suzuki–Miyaura cross-coupling reaction with different arylboronic acids to afford the target molecules.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a 1,2,3-triazole ring substituted with an ethyl group at the 4-position and a methyl-aniline group at the 3-position. The exact structure can be confirmed by spectroscopic techniques such as 1H NMR, 13C NMR, and HRMS.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include a Mitsunobu reaction and a Suzuki–Miyaura cross-coupling reaction. The Mitsunobu reaction is used to convert a hydroxyl group into a tosyl moiety, and the Suzuki–Miyaura cross-coupling reaction is used to couple the resulting compound with different arylboronic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from its molecular structure. It is likely to be a solid at room temperature. The exact properties such as melting point, boiling point, solubility, and stability can be determined through experimental methods.

Scientific Research Applications

• Antioxidative Activity : A study by Tumosienė et al. (2014) synthesized novel S-substituted derivatives of a related triazole compound, exhibiting significant antioxidative activity, surpassing even some antibiotics in efficacy (Tumosienė et al., 2014).

• Crystal Structure and Tetrel Bonding : Research by Ahmed et al. (2020) explored the crystal structures of triazole derivatives, including those with an α-ketoester functionality. These compounds form self-assembled dimers in solid state through specific bonding interactions, which are essential for understanding their molecular behavior (Ahmed et al., 2020).

• Molecular Structure and Hydrogen Bonding : A study by Dolzhenko et al. (2010) focused on the molecular structure of a related compound, highlighting the importance of intramolecular hydrogen bonding in stabilizing its structure (Dolzhenko et al., 2010).

• Luminescent Quinoline-Triazoles : Bai et al. (2017) investigated quinoline-triazoles for their hydrogen-bonding interactions and luminescent properties, which are relevant for materials science and optoelectronics (Bai et al., 2017).

• Antimicrobial Activity : Holla et al. (2005) synthesized substituted triazoles and tested them for antimicrobial activity, highlighting the potential pharmaceutical applications of these compounds (Holla et al., 2005).

• Cytotoxicity and Anticancer Potential : A study by Šermukšnytė et al. (2022) examined derivatives of 1,2,4-triazole-3-thiol for their cytotoxic effects on various cancer cell lines, suggesting potential in cancer treatment (Šermukšnytė et al., 2022).

Mechanism of Action

While the specific mechanism of action for “3-(4-ethyl-1H-1,2,3-triazol-1-yl)-4-methylaniline” is not mentioned in the retrieved papers, similar 1H-1,2,3-triazole analogs have been evaluated for their inhibitory activity against the carbonic anhydrase-II enzyme. It is suggested that these compounds exhibit inhibitory potential through direct binding with the active site residues of the enzyme.

Future Directions

The future directions for the research on “3-(4-ethyl-1H-1,2,3-triazol-1-yl)-4-methylaniline” could involve further exploration of its potential biological activities. Given that similar 1H-1,2,3-triazole analogs have shown inhibitory activity against the carbonic anhydrase-II enzyme, it would be interesting to investigate whether “this compound” exhibits similar activity. Additionally, the development of more efficient synthesis methods and the study of its mechanism of action could also be areas of future research.